Cas no 91665-38-2 (Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate)
91665-38-2 structure
Product Name:Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate
CAS No:91665-38-2
MF:C10H12O3S2
MW:244.330480575562
CID:2845208
PubChem ID:15588980
Update Time:2025-04-21
Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
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- 91665-38-2
- Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate
- DTXSID90575212
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- Inchi: 1S/C10H12O3S2/c1-3-4-13-9(12)8(7(2)11)10-14-5-6-15-10/h5-6H,3-4H2,1-2H3
- InChI Key: ISBSGSXDOVAFQO-UHFFFAOYSA-N
- SMILES: S1C=CS/C/1=C(\C(C)=O)/C(=O)OCCC
Computed Properties
- Exact Mass: 244.02278659Da
- Monoisotopic Mass: 244.02278659Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 94Ų
Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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